Cas no 1261853-80-8 (2-(4-Iodo-2-nitrophenyl)acetic acid)

• Product Name: 2-(4-Iodo-2-nitrophenyl)acetic acid
• CAS No: 1261853-80-8
• MF: C₈H₆INO₄
• MW: 307.042014598846
• CID: 827484
• PubChem ID: 20474304
• Update Time: 2025-06-13

2-(4-Iodo-2-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodo-2-nitrophenyl)acetic acid
• SCHEMBL10695110
• DB-226625
• DTXSID30607687
• 2-(4-Iodo-2-nitrophenyl)aceticacid
• 1261853-80-8
• (4-Iodo-2-nitrophenyl)acetic acid

• Inchi： 1S/C8H6INO4/c9-6-2-1-5(3-8(11)12)7(4-6)10(13)14/h1-2,4H,3H2,(H,11,12)
• InChI Key： BMCBRUHKYQTDHJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)[N+](=O)[O-])CC(=O)O

Computed Properties

• Exact Mass: 306.93416g/mol
• Monoisotopic Mass: 306.93416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 2.036±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),

Additional information on 2-(4-Iodo-2-nitrophenyl)acetic acid

Comprehensive Overview of 2-(4-Iodo-2-nitrophenyl)acetic acid (CAS No. 1261853-80-8): Properties, Applications, and Research Insights

2-(4-Iodo-2-nitrophenyl)acetic acid (CAS No. 1261853-80-8) is a specialized organic compound with a molecular structure featuring an iodo-substituted aromatic ring and a nitro group, coupled with an acetic acid moiety. This unique combination of functional groups makes it a valuable intermediate in pharmaceutical synthesis, material science, and chemical research. The compound’s iodine atom enhances its reactivity in cross-coupling reactions, while the nitro group offers versatility in reduction and substitution reactions, aligning with modern trends in green chemistry and sustainable synthesis.

In recent years, the demand for halogenated aromatic compounds like 2-(4-Iodo-2-nitrophenyl)acetic acid has surged due to their role in developing biologically active molecules. Researchers frequently search for "iodo-nitrophenyl derivatives in drug discovery" or "CAS 1261853-80-8 applications," reflecting its relevance in medicinal chemistry. The compound’s carboxylic acid group further enables conjugation with amines or alcohols, making it a candidate for designing prodrugs or polymeric materials.

From a synthetic chemistry perspective, 2-(4-Iodo-2-nitrophenyl)acetic acid is often employed in Pd-catalyzed reactions, such as the Suzuki-Miyaura coupling, a topic trending in academic publications and patent filings. Its electron-withdrawing nitro group facilitates nucleophilic aromatic substitutions, a feature highlighted in queries like "nitrophenylacetic acid derivatives reactivity." These properties align with industry needs for high-efficiency catalysts and low-waste processes, addressing environmental concerns in chemical manufacturing.

The compound’s physicochemical properties, including solubility in polar organic solvents and stability under ambient conditions, are critical for laboratory handling. Analytical techniques like HPLC and NMR spectroscopy are commonly used to characterize its purity, a subject often searched as "CAS 1261853-80-8 analytical methods." Additionally, its melting point and spectral data are documented in chemical databases, supporting quality control in industrial-scale production.

Beyond pharmaceutical applications, 2-(4-Iodo-2-nitrophenyl)acetic acid has potential in agrochemical research, particularly in designing herbicides and pesticides with improved selectivity. Searches such as "nitrophenyl-based agrochemicals" underscore this niche. Its structural motif also appears in dye chemistry, where iodo-aromatics contribute to lightfastness and color stability, topics gaining traction in material science forums.

In conclusion, 2-(4-Iodo-2-nitrophenyl)acetic acid (CAS No. 1261853-80-8) exemplifies the intersection of fundamental research and applied science. Its multifaceted reactivity and compatibility with modern synthetic protocols ensure its continued relevance in addressing global challenges, from drug development to sustainable materials. As AI-driven drug design and automated synthesis advance, compounds like this will remain pivotal in innovation pipelines.